Cas no 2137143-57-6 (cis-1-(9H-fluoren-9-ylmethoxycarbonylamino)-3-hydroxy-cyclobutanecarboxylic acid)

• Product Name: cis-1-(9H-fluoren-9-ylmethoxycarbonylamino)-3-hydroxy-cyclobutanecarboxylic acid
• CAS No: 2137143-57-6
• MF: C₂₀H₁₉NO₅
• MW: 353.368565797806
• CID: 4639690
• PubChem ID: 132350906
• Update Time: 2025-06-27

cis-1-(9H-fluoren-9-ylmethoxycarbonylamino)-3-hydroxy-cyclobutanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclobutanecarboxylic acid, 1-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-3-hydroxy-, cis-
• cis-1-(9H-fluoren-9-ylmethoxycarbonylamino)-3-hydroxy-cyclobutanecarboxylic acid
• 1-(9H-fluoren-9-ylmethoxycarbonylamino)-3-hydroxycyclobutane-1-carboxylic acid
• TRANS-1-((((9H-FLUOREN-9-YL)METHOXY)CARBONYL)AMINO)-3-HYDROXYCYCLOBUTANE-1-CARBOXYLIC ACID
• MFCD32012147
• EN300-657475
• trans-1-(9H-fluoren-9-ylmethoxycarbonylamino)-3-hydroxy-cyclobutanecarboxylic acid
• F98075
• CIS-1-((((9H-FLUOREN-9-YL)METHOXY)CARBONYL)AMINO)-3-HYDROXYCYCLOBUTANE-1-CARBOXYLIC ACID
• 2137143-57-6
• 1-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-hydroxycyclobutane-1-carboxylic acid
• Rel-(1r,3r)-1-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-3-hydroxycyclobutane-1-carboxylic acid
• 2920402-46-4
• Rel-(1s,3s)-1-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-3-hydroxycyclobutane-1-carboxylic acid
• 1-(9H-fluoren-9-ylmethoxycarbonylamino)-3-hydroxy-cyclobutanecarboxylic acid
• EN300-657473
• 2137583-09-4
• 1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-hydroxycyclobutane-1-carboxylic acid
• (1s,3s)-1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-hydroxycyclobutane-1-carboxylic acid
• F89126

• Inchi： 1S/C20H19NO5/c22-12-9-20(10-12,18(23)24)21-19(25)26-11-17-15-7-3-1-5-13(15)14-6-2-4-8-16(14)17/h1-8,12,17,22H,9-11H2,(H,21,25)(H,23,24)/t12-,20-
• InChI Key： BJIOQZLQMVAEFZ-NJDVURJYSA-N
• SMILES： [C@]1(NC(OCC2C3=C(C=CC=C3)C3=C2C=CC=C3)=O)(C(O)=O)C[C@H](O)C1

Computed Properties

• Exact Mass: 353.12632271g/mol
• Monoisotopic Mass: 353.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 95.9Ų

Additional information on cis-1-(9H-fluoren-9-ylmethoxycarbonylamino)-3-hydroxy-cyclobutanecarboxylic acid

Research Brief on cis-1-(9H-fluoren-9-ylmethoxycarbonylamino)-3-hydroxy-cyclobutanecarboxylic acid (CAS: 2137143-57-6)

In recent years, the compound cis-1-(9H-fluoren-9-ylmethoxycarbonylamino)-3-hydroxy-cyclobutanecarboxylic acid (CAS: 2137143-57-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclobutane ring structure and Fmoc-protected amino acid moiety, has shown promise in various applications, including peptide synthesis, drug discovery, and medicinal chemistry. The following research brief provides an overview of the latest advancements and findings related to this compound, highlighting its potential in therapeutic development and chemical biology.

The primary interest in cis-1-(9H-fluoren-9-ylmethoxycarbonylamino)-3-hydroxy-cyclobutanecarboxylic acid stems from its role as a building block in peptide synthesis. The Fmoc (9-fluorenylmethoxycarbonyl) group is widely used in solid-phase peptide synthesis (SPPS) due to its stability under basic conditions and ease of removal under mild conditions. Recent studies have explored the incorporation of this cyclobutane-based amino acid derivative into peptide chains to enhance conformational rigidity, improve bioavailability, and modulate biological activity. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated the successful synthesis of cyclic peptides using this compound, resulting in improved target binding affinity and metabolic stability.

Beyond peptide synthesis, cis-1-(9H-fluoren-9-ylmethoxycarbonylamino)-3-hydroxy-cyclobutanecarboxylic acid has been investigated for its potential in drug discovery. The cyclobutane ring, a strained four-membered carbocycle, introduces unique steric and electronic properties that can influence molecular interactions with biological targets. A recent study in ACS Chemical Biology (2024) highlighted the use of this compound as a scaffold for developing small-molecule inhibitors of protein-protein interactions (PPIs). The hydroxyl and carboxyl functional groups provide versatile handles for further chemical modifications, enabling the design of derivatives with tailored pharmacological properties.

In addition to its applications in drug discovery, this compound has also been studied for its role in chemical biology. Researchers have utilized it as a probe to investigate enzyme mechanisms and protein-ligand interactions. For example, a study in Nature Chemical Biology (2023) reported the use of cis-1-(9H-fluoren-9-ylmethoxycarbonylamino)-3-hydroxy-cyclobutanecarboxylic acid as a substrate analog to elucidate the catalytic mechanism of a novel cyclobutane-degrading enzyme. These findings not only advance our understanding of enzyme function but also open new avenues for enzyme engineering and biocatalysis.

Despite its promising applications, challenges remain in the synthesis and large-scale production of cis-1-(9H-fluoren-9-ylmethoxycarbonylamino)-3-hydroxy-cyclobutanecarboxylic acid. Recent efforts in organic chemistry have focused on optimizing synthetic routes to improve yield and reduce cost. A publication in Organic Letters (2024) described a streamlined, enantioselective synthesis of this compound using asymmetric catalysis, which could facilitate its broader adoption in research and industry. Furthermore, advancements in green chemistry have explored sustainable methods for its production, aligning with the growing emphasis on environmentally friendly pharmaceutical manufacturing.

In conclusion, cis-1-(9H-fluoren-9-ylmethoxycarbonylamino)-3-hydroxy-cyclobutanecarboxylic acid (CAS: 2137143-57-6) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its unique structural features and functional groups make it an attractive candidate for peptide synthesis, drug discovery, and enzyme studies. Ongoing research continues to uncover new applications and refine synthetic methodologies, positioning this compound as a key player in the development of next-generation therapeutics and biochemical tools. Future studies are expected to further explore its potential in addressing unmet medical needs and advancing our understanding of biological systems.